Cas no 1823542-77-3 (6-Bromoisoquinoline-3-carbaldehyde)

• Product Name: 6-Bromoisoquinoline-3-carbaldehyde
• CAS No: 1823542-77-3
• MF: C₁₀H₆BrNO
• MW: 236.064741611481
• MDL: MFCD28049978
• CID: 5462722
• PubChem ID: 73012902
• Update Time: 2025-10-28

6-Bromoisoquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Bromoisoquinoline-3-carbaldehyde
• Z2044771127
• 3-Isoquinolinecarboxaldehyde, 6-bromo-

• MDL： MFCD28049978
• Inchi： 1S/C10H6BrNO/c11-9-2-1-7-5-12-10(6-13)4-8(7)3-9/h1-6H
• InChI Key： OMJQJAOQBQTRHF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=NC(C=O)=CC=2C=1

Computed Properties

• Exact Mass: 234.96328 g/mol
• Monoisotopic Mass: 234.96328 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 236.06
• XLogP3: 2.6
• Topological Polar Surface Area: 30

Additional information on 6-Bromoisoquinoline-3-carbaldehyde

Introduction to 6-Bromoisoquinoline-3-carbaldehyde (CAS No. 1823542-77-3)

6-Bromoisoquinoline-3-carbaldehyde (CAS No. 1823542-77-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound is characterized by its unique structure, which includes a bromo-substituted isoquinoline ring and an aldehyde functional group. These features make it a valuable intermediate in the synthesis of various biologically active molecules and pharmaceuticals.

The isoquinoline scaffold is a well-known heterocyclic system with a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the bromo substituent and the aldehyde group in 6-Bromoisoquinoline-3-carbaldehyde provides additional opportunities for chemical modification and functionalization, making it a highly sought-after building block in drug discovery and development.

Recent studies have highlighted the potential of 6-Bromoisoquinoline-3-carbaldehyde in the synthesis of novel compounds with therapeutic applications. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of isoquinoline derivatives with potent anticancer activity against various human cancer cell lines. The researchers found that these derivatives exhibited selective cytotoxicity towards cancer cells while showing minimal toxicity to normal cells, suggesting their potential as lead compounds for further drug development.

In another study, published in Organic Letters in 2020, researchers explored the use of 6-Bromoisoquinoline-3-carbaldehyde in the synthesis of isoquinoline-based inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is associated with various diseases, including cancer and neurodegenerative disorders. The synthesized inhibitors showed promising activity in disrupting specific PPIs, opening new avenues for the development of targeted therapies.

The synthetic versatility of 6-Bromoisoquinoline-3-carbaldehyde is further demonstrated by its use in the preparation of fluorescent probes and imaging agents. A 2019 study in Chemical Communications described the synthesis of a fluorescent probe derived from this compound, which was used to monitor intracellular reactive oxygen species (ROS) levels. The probe exhibited high sensitivity and selectivity for ROS detection, making it a valuable tool for studying oxidative stress in biological systems.

The aldehyde group in 6-Bromoisoquinoline-3-carbaldehyde can undergo various chemical reactions, such as condensation with amines to form imines or reductive amination to produce secondary amines. These reactions are fundamental to the construction of complex organic molecules and are widely used in organic synthesis. Additionally, the bromo substituent can be readily replaced by other functional groups through cross-coupling reactions, such as Suzuki-Miyaura coupling or Buchwald-Hartwig amination, further expanding the range of possible derivatives.

In terms of safety and handling, it is important to note that while 6-Bromoisoquinoline-3-carbaldehyde is not classified as a hazardous substance under current regulations, standard laboratory practices should be followed when working with this compound. Proper personal protective equipment (PPE) should be worn, and experiments should be conducted in well-ventilated areas to minimize exposure risks.

The growing interest in 6-Bromoisoquinoline-3-carbaldehyde reflects its potential as a valuable tool in both academic research and industrial applications. Its unique structural features and synthetic flexibility make it an attractive candidate for the development of new drugs and materials with diverse biological activities. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the field of medicinal chemistry.